Cas no 90279-39-3 (Quinoline, 8-bromo-, 1-oxide)
Quinoline, 8-bromo-, 1-oxide structure
Product Name:Quinoline, 8-bromo-, 1-oxide
CAS No:90279-39-3
MF:C9H6BrNO
MW:224.054041385651
CID:790316
PubChem ID:13172077
Update Time:2025-04-19
Quinoline, 8-bromo-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 8-bromo-, 1-oxide
- 8-bromo-1-oxidoquinolin-1-ium
- DTXSID30524567
- 8-Bromo-1-oxo-1lambda~5~-quinoline
- 90279-39-3
- 8-bromoquinoline N-oxide
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- Inchi: 1S/C9H6BrNO/c10-8-5-1-3-7-4-2-6-11(12)9(7)8/h1-6H
- InChI Key: DCMSRJCCVQNZMI-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=CC=C[N+](=C21)[O-]
Computed Properties
- Exact Mass: 222.96328g/mol
- Monoisotopic Mass: 222.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 25.5Ų
Quinoline, 8-bromo-, 1-oxide Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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